Cas no 1309933-82-1 (4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene)

• Product Name: 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene
• CAS No: 1309933-82-1
• MF: C₁₃H₉BrClFO
• MW: 315.565365552902
• MDL: MFCD07782566
• CID: 5178380
• Update Time: 2026-03-05

4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzyl-(3-chloro-4-fluorophenyl)ether
• 4-((2-Bromobenzyl)oxy)-2-chloro-1-fluorobenzene
• 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene

• MDL： MFCD07782566
• Inchi： 1S/C13H9BrClFO/c14-11-4-2-1-3-9(11)8-17-10-5-6-13(16)12(15)7-10/h1-7H,8H2
• InChI Key： ZOSJNOXUMGLFRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC(=C(C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Additional information on 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene

Comprehensive Overview of 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene (CAS No. 1309933-82-1)

4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene (CAS No. 1309933-82-1) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structural features, including the bromophenyl and fluorobenzene moieties, make it a valuable building block in the development of advanced materials and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and agrochemical formulations.

The compound’s molecular formula, C₁₃H₉BrClFO, highlights its versatility in chemical reactions. The presence of halogen atoms (bromine, chlorine, and fluorine) allows for selective functionalization, enabling the creation of derivatives with tailored properties. This characteristic aligns with current trends in green chemistry, where precision and efficiency in synthesis are prioritized. As sustainability becomes a focal point, 1309933-82-1 is often explored for its role in reducing waste and improving reaction yields.

In the context of pharmaceutical research, 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene is frequently cited in patents related to kinase inhibitors and anti-inflammatory agents. Its aryl ether linkage and halogen substituents contribute to enhanced binding affinity and metabolic stability, addressing key challenges in drug development. Recent studies have also investigated its potential in catalysis and material science, particularly in the design of liquid crystals and organic electronic components.

From an analytical perspective, the compound’s purity and stability are critical for reproducible results. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize 1309933-82-1, ensuring compliance with industry standards. Questions like "How to synthesize 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene?" or "What are the applications of halogenated benzene derivatives?" are commonly searched, reflecting the growing demand for practical insights into its use.

Environmental and regulatory considerations further underscore the importance of 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene. While it is not classified as hazardous, proper handling and disposal protocols are essential to minimize ecological impact. The compound’s low toxicity profile and biodegradability make it a preferable choice for sustainable industrial applications, aligning with global initiatives like the UN Sustainable Development Goals.

In summary, 4-[(2-bromophenyl)methoxy]-2-chloro-1-fluorobenzene (CAS No. 1309933-82-1) represents a multifaceted tool in modern chemistry. Its applications span drug discovery, material engineering, and catalytic processes, driven by its structural adaptability and functional diversity. As research continues to uncover new possibilities, this compound remains at the forefront of innovation, answering pressing questions in science and industry.